Cas no 80826-02-4 (Benzenamine,N,2-dimethyl-4-(1-methylethyl)-)

Benzenamine,N,2-dimethyl-4-(1-methylethyl)- structure
80826-02-4 structure
Product name:Benzenamine,N,2-dimethyl-4-(1-methylethyl)-
CAS No:80826-02-4
MF:C11H17N
MW:163.259382963181
CID:707841
PubChem ID:45096205

Benzenamine,N,2-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,2-dimethyl-4-(1-methylethyl)-
    • Benzenamine, N,2-dimethyl-4-(1-methylethyl)- (9CI)
    • N,2-dimethyl-4-propan-2-ylaniline
    • DTXSID10667461
    • GS2745
    • N,2-Dimethyl-4-(propan-2-yl)aniline
    • 4-Isopropyl-N,2-dimethylaniline
    • SCHEMBL21023213
    • 80826-02-4
    • Inchi: InChI=1S/C11H17N/c1-8(2)10-5-6-11(12-4)9(3)7-10/h5-8,12H,1-4H3
    • InChI Key: XQBKHSFRKDTCBQ-UHFFFAOYSA-N
    • SMILES: CC1=C(C=CC(=C1)C(C)C)NC

Computed Properties

  • Exact Mass: 163.136
  • Monoisotopic Mass: 163.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.4
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 12A^2

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